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Compound of Interest

Compound Name: Fmoc-Thr(tBu)-ODHBT

Cat. No.: B1631844

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety, handling, and application of Fmoc-
Thr(tBu)-ODHBT (Fmoc-O-tert-butyl-L-Threonine 3,4-dihydro-4-oxo-1,2,3-benzotriazin-3-yl
ester), a key reagent in solid-phase peptide synthesis (SPPS). Due to the limited availability of
a specific Safety Data Sheet (SDS) for this compound, this document synthesizes information
from related compounds and established laboratory safety protocols to provide a
comprehensive resource.

Chemical and Physical Properties

Fmoc-Thr(tBu)-ODHBT is a derivative of the amino acid threonine, protected with both a
fluorenylmethyloxycarbonyl (Fmoc) group on the amine and a tert-butyl (tBu) group on the side-
chain hydroxyl. The addition of the ODHBT (3-Hydroxy-1,2,3-benzotriazin-4(3H)-one) ester
facilitates its use as an activated species in peptide coupling reactions.
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Property Value Source
CAS Number 119767-84-9 [1][2]
Molecular Formula C30H30N406 [2]
Molecular Weight 542.58 g/mol [2]

Typically a white to off-white Inferred from similar
Appearance

powder compounds
Storage Temperature 2-8°C [3]

Safety and Handling

While a specific Safety Data Sheet for Fmoc-Thr(tBu)-ODHBT is not readily available, the
safety precautions for similar chemical structures, such as Fmoc-protected amino acids and
activating agents, should be strictly followed.

2.1. Hazard Identification

Based on the components of the molecule (Fmoc-amino acid, ODHBT ester), potential hazards
may include:

o Skin and eye irritation: Similar to many organic reagents, it may cause irritation upon contact.
o Respiratory tract irritation: Inhalation of dust may cause irritation.

» Unknown toxicity: The toxicological properties have not been thoroughly investigated.

2.2. Recommended Personal Protective Equipment (PPE)

A comprehensive approach to personal safety is crucial when handling this reagent.
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Handling Procedure
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Solid-Phase Peptide Synthesis Cycle

Start with Resin

1. Swell Resin in DMF
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1631844?utm_src=pdf-body-img
https://www.benchchem.com/product/b1631844?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1631844?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

1. FMOC-THR(TBU)-ODHBT | 119767-84-9 [chemicalbook.com]

2. CAS NO. 119767-84-9 | FMOC-THR(TBU)-ODHBT | C30H30N406
[localpharmaguide.com]

3. 298.0% (HPLC), for peptide synthesis | Sigma-Aldrich [sigmaaldrich.com]
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Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1631844+#safety-and-handling-of-fmoc-thr-tbu-odhbt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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